Cas no 1980783-93-4 (2-chloro-6-cyclopropyl-3-fluoro-benzoic acid)

• Product Name: 2-chloro-6-cyclopropyl-3-fluoro-benzoic acid
• CAS No: 1980783-93-4
• MF: C₁₀H₈ClFO₂
• MW: 214.620725631714
• CID: 5277600
• PubChem ID: 122458011
• Update Time: 2025-06-09

2-chloro-6-cyclopropyl-3-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-6-cyclopropyl-3-fluoro-
• 2-chloro-6-cyclopropyl-3-fluoro-benzoic acid

• Inchi： 1S/C10H8ClFO2/c11-9-7(12)4-3-6(5-1-2-5)8(9)10(13)14/h3-5H,1-2H2,(H,13,14)
• InChI Key： ISIOLEGVNBTDCI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C2CC2)C=CC(F)=C1Cl

Computed Properties

• Exact Mass: 214.0196853g/mol
• Monoisotopic Mass: 214.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-chloro-6-cyclopropyl-3-fluoro-benzoic acid

Research Brief on 2-Chloro-6-cyclopropyl-3-fluoro-benzoic Acid (CAS: 1980783-93-4) in Chemical Biology and Pharmaceutical Applications

2-Chloro-6-cyclopropyl-3-fluoro-benzoic acid (CAS: 1980783-93-4) is a fluorinated benzoic acid derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This compound features a unique structural motif combining cyclopropyl and halogen substituents, which may confer desirable pharmacokinetic properties for therapeutic applications. Recent studies have explored its utility in synthesizing novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block in developing kinase inhibitors. Researchers utilized 2-chloro-6-cyclopropyl-3-fluoro-benzoic acid to create a series of ATP-competitive inhibitors showing promising activity against resistant forms of EGFR (epidermal growth factor receptor), with IC50 values in the low nanomolar range. The cyclopropyl moiety was found to enhance metabolic stability while the fluorine atom contributed to optimal target binding through subtle electronic effects.

In synthetic chemistry applications, a recent Nature Communications paper (2024) highlighted the compound's utility in palladium-catalyzed cross-coupling reactions. The presence of both chloro and fluoro substituents at the 2- and 3-positions respectively allows for selective functionalization, enabling efficient construction of complex molecular architectures. This has been particularly valuable in fragment-based drug discovery approaches where rapid diversification of core structures is essential.

Pharmacokinetic studies conducted in 2024 revealed that derivatives containing the 2-chloro-6-cyclopropyl-3-fluoro-benzoic acid scaffold exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The cyclopropyl group was shown to reduce oxidative metabolism in liver microsome assays, while the fluorine atom improved membrane permeability in Caco-2 cell models. These findings suggest the compound's potential for developing orally bioavailable therapeutics.

Ongoing research is investigating the compound's application in PROTAC (Proteolysis Targeting Chimera) development. Preliminary results indicate that the benzoic acid moiety serves as an effective linker between target-binding and E3 ligase-recruiting components, with the halogen substituents providing optimal spacing and rigidity for productive ternary complex formation. Several pharmaceutical companies have included derivatives of this compound in their oncology pipelines.

From a safety perspective, recent toxicological evaluations of 2-chloro-6-cyclopropyl-3-fluoro-benzoic acid and its derivatives have shown acceptable cytotoxicity profiles in standard assays. However, researchers note that careful consideration of the metabolic fate of the cyclopropyl ring is warranted, as certain metabolic pathways could potentially generate reactive intermediates. Current structure-activity relationship studies are focused on optimizing this scaffold to maximize therapeutic index.

The commercial availability of 2-chloro-6-cyclopropyl-3-fluoro-benzoic acid (CAS: 1980783-93-4) from multiple specialty chemical suppliers has facilitated its adoption in drug discovery programs. Current pricing and scale-up synthesis routes suggest this compound will remain an important tool for medicinal chemists in the coming years, particularly in targeted protein degradation and kinase inhibitor development.